1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one

• IUPAC Name: 1-(2-methylphenyl)-4-(4-phenylpiperazine-1-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C22H25N3O2/c1-17-7-5-6-10-20(17)25-16-18(15-21(25)26)22(27)24-13-11-23(12-14-24)19-8-3-2-4-9-19/h2-10,18H,11-16H2,1H3
• InChI Key: VEDGQHWCNNOAFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(CC2=O)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one, also known as MP-10, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the early 2000s and has since been used in various scientific research studies due to its unique properties.

Mechanism of Action

The mechanism of action of 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one involves its interaction with dopamine D3 receptors and serotonin 5-HT1A receptors. It acts as a selective antagonist of dopamine D3 receptors, which are involved in the regulation of mood and motivation. At the same time, it acts as an agonist of serotonin 5-HT1A receptors, which are involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one are primarily related to its interaction with dopamine D3 receptors and serotonin 5-HT1A receptors. It has been shown to increase the levels of serotonin and dopamine in certain brain regions, leading to anxiolytic and antidepressant-like effects in animal models. Additionally, it has been shown to reduce stress-induced corticosterone levels, further supporting its potential as a therapeutic agent for anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one for lab experiments is its selectivity for dopamine D3 receptors and serotonin 5-HT1A receptors, which allows for more precise and targeted studies. Additionally, its unique properties make it a useful tool for investigating the role of these receptors in anxiety and depression. However, one of the limitations of 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one is its relatively low potency, which may require higher doses for effective results.

Future Directions

There are several future directions for the use of 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one in scientific research. One potential direction is the development of more potent derivatives that can be used at lower doses. Additionally, further studies are needed to investigate the long-term effects of 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one on anxiety and depression and to explore its potential as a therapeutic agent. Finally, studies are needed to investigate the potential use of 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one in other areas, such as addiction and schizophrenia.
Conclusion:
In conclusion, 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one is a synthetic compound that has been extensively used in scientific research studies due to its unique properties. Its ability to act as a selective dopamine D3 receptor antagonist and a serotonin 5-HT1A receptor agonist makes it a potential therapeutic agent for the treatment of anxiety and depression. While there are some limitations to its use, there are also several future directions for its use in scientific research. Overall, 1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one has the potential to contribute significantly to our understanding of the role of dopamine and serotonin receptors in mental health.

Scientific Research Applications

1-(2-methylphenyl)-4-[(4-phenylpiperazin-1-yl)carbonyl]pyrrolidin-2-one has been extensively used in scientific research studies due to its unique properties, such as its ability to act as a selective dopamine D3 receptor antagonist and a serotonin 5-HT1A receptor agonist. It has been shown to exhibit anxiolytic and antidepressant-like effects in animal models, making it a potential therapeutic agent for the treatment of anxiety and depression.